molecular formula C10H12N2O3 B8602708 1-(3-Nitrobenzyl)azetidin-3-ol

1-(3-Nitrobenzyl)azetidin-3-ol

Cat. No.: B8602708
M. Wt: 208.21 g/mol
InChI Key: LYAMVUGUXQTGAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Nitrobenzyl)azetidin-3-ol is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

1-[(3-nitrophenyl)methyl]azetidin-3-ol

InChI

InChI=1S/C10H12N2O3/c13-10-6-11(7-10)5-8-2-1-3-9(4-8)12(14)15/h1-4,10,13H,5-7H2

InChI Key

LYAMVUGUXQTGAH-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1CC2=CC(=CC=C2)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-hydroxyazetidinium chloride (0.68 g, 6.2 mmol) and Hunig's base (2.5 mL, 14.1 mmol) in acetonitrile (10 ml) was added 1-(bromomethyl)-3-nitrobenzene. After the reaction mixture was stirred at room temperature for 18 hours, it was partitioned between ethyl acetate and NaHCO3. The organic layer was washed with brine, dried and concentrated. The crude material was purified by silica gel column chromatography, eluting with 20% ethyl acetate/hexanes to give 0.54 g 1-(3-nitrobenzyl)azetidin-3-ol. MS (DCI(+)) m/e 209 (M+H)+.
Name
3-hydroxyazetidinium chloride
Quantity
0.68 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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